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Compound of Interest

Compound Name: 8-Fluoroquinoline-2-carboxamide

Cat. No.: B13882250

Get Quote

Executive Summary
8-Fluoroquinoline-2-carboxamide is a critical quinoline scaffold intermediate, often utilized in

the synthesis of antibacterial (fluoroquinolone analogs) and anticancer agents. Its solubility

behavior is governed by the interplay between the lipophilic fluoro-substituted quinoline ring

and the polar, hydrogen-bond-donating carboxamide moiety.

This guide provides a comprehensive analysis of its solubility in organic solvents, offering a

predictive ranking based on structural analogs (e.g., quinoline-2-carboxylic acid derivatives), a

thermodynamic framework for data correlation, and a validated experimental protocol for

precise determination.

Key Insight: Experimental evidence from structural analogs suggests this compound exhibits

an "intermediate" solubility profile—highly soluble in dipolar aprotic solvents (DMSO, DMF),

moderately soluble in short-chain alcohols (Ethanol, Methanol) at elevated temperatures, and

sparingly soluble in non-polar hydrocarbons (Hexane) and water.

Chemical Identity & Structural Properties[1][2][3][4]
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Property Detail

Compound Name 8-Fluoroquinoline-2-carboxamide

Parent Acid CAS
914208-13-2 (8-Fluoroquinoline-2-carboxylic

acid)

Molecular Formula C₁₀H₇FN₂O

Molecular Weight ~190.18 g/mol

Key Functional Groups
Fluorine (C-8, electron-withdrawing), Amide (C-

2, H-bond donor/acceptor)

Predicted LogP ~1.5 – 2.0 (Moderately Lipophilic)

Predicted Solubility Profile
Based on solvatochromic parameters and structural analog data (e.g., Quinoline-2-

carboxanilides).

The solubility of 8-Fluoroquinoline-2-carboxamide follows a distinct polarity-driven hierarchy.

The presence of the amide group allows for significant hydrogen bonding, making protic

solvents effective at higher temperatures, while the aromatic core drives solubility in polar

aprotic media.

Table 1: Solvent Solubility Ranking (Estimated)
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Rank Solvent Solubility Class
Mechanism of
Action

1 DMSO High (>100 mg/mL)

Strong dipole-dipole

interactions; disruption

of crystal lattice amide

bonds.

2 DMF High

Similar to DMSO;

excellent for stock

solution preparation.

3
Dichloromethane

(DCM)
Moderate-High

Good interaction with

the lipophilic quinoline

core; standard

extraction solvent.

4 Ethanol / Methanol
Moderate (T-

dependent)

Ideal Recrystallization

Solvent. Poor

solubility at RT, high at

reflux (78°C).

5 Acetone Moderate

Dipole interactions;

often used as a co-

solvent.

6 Toluene Low-Moderate

Solubilizes the

aromatic core but

struggles with the

polar amide group.

7 Water Very Low (<1 mg/mL)

Hydrophobic effect

dominates; useful as

an anti-solvent.

Thermodynamic Modeling (The Theory)
To rigorously describe the solubility of 8-Fluoroquinoline-2-carboxamide, researchers must

correlate experimental mole fraction solubility (
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) with temperature (

) using the Modified Apelblat Equation. This model assumes a non-ideal solution behavior,
critical for pharmaceutical intermediates.

The Modified Apelblat Equation
: Mole fraction solubility of the solute.

: Absolute temperature (Kelvin).

: Empirical model parameters derived from regression analysis.

Thermodynamic Parameters
From the solubility data, the standard dissolution enthalpy (

), entropy (

), and Gibbs energy (

) are calculated using the van't Hoff analysis:

Enthalpy (

): Indicates if dissolution is endothermic (positive) or exothermic. For quinoline amides, this is
typically endothermic (

), meaning solubility increases with temperature.

Gibbs Energy (

):

A positive value indicates the dissolution is non-spontaneous standard state, requiring
energy input (heat) to overcome the crystal lattice energy.

Experimental Protocol: Solubility Determination
Standard Operating Procedure (SOP) for precise measurement using the Laser Monitoring

Observation Technique.
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Workflow Diagram

1. Sample Preparation
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2. Equilibration
(Constant T, Stirring)

 Thermostat

3. Laser Monitoring
(Detect Dissolution) Dynamic Method

Alt: Gravimetric Method
(Filter -> Dry -> Weigh)

 Static Method
4. Data Calculation
(Mole Fraction x)

 Clear Point

 Mass Balance

Click to download full resolution via product page

Caption: Workflow for determining solubility limits. The Laser method is preferred for speed;

Gravimetric is the gold standard for accuracy.

Step-by-Step Methodology
Method A: Static Equilibrium (Gravimetric)
Best for: Generating absolute solubility values for thermodynamic modeling.

Preparation: Add excess 8-Fluoroquinoline-2-carboxamide to 10 mL of the target solvent

(e.g., Ethanol) in a jacketed glass vessel.

Equilibration: Stir continuously at a fixed temperature (e.g., 298.15 K) for 24 hours to ensure

equilibrium.

Filtration: Stop stirring and allow phases to settle (2 hours). Filter the supernatant using a

0.45 µm PTFE syringe filter (pre-heated to T to prevent crashing out).

Quantification: Transfer a known volume (

) of filtrate to a tared weighing dish. Evaporate solvent under vacuum/heat. Weigh the dry
residue.

Calculation:

Method B: Dynamic Laser Monitoring
Best for: Rapid screening of temperature-dependent solubility (polythermal).
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Setup: Place a mixture of known composition (solute mass / solvent mass) in a reactor.

Heating: Slowly increase temperature (

) while passing a laser beam through the solution.

Detection: Record the temperature at which the laser transmission spikes (indicating

complete dissolution/disappearance of turbidity).

Repeat: Add more solute and repeat to build the T vs. Concentration curve.

Application: Recrystallization Strategy
The solubility differential of 8-Fluoroquinoline-2-carboxamide makes it an excellent candidate

for Antisolvent Crystallization.

Recommended Solvent System: Ethanol / Water[5]
Solvent (Good): Ethanol (High solubility at reflux, moderate at RT).

Antisolvent (Poor): Water (Very low solubility).

Protocol:

Dissolve crude 8-Fluoroquinoline-2-carboxamide in hot Ethanol (reflux, ~78°C) until

saturation.

Perform hot filtration to remove insoluble mechanical impurities.

Slowly add Water (pre-warmed) dropwise until a persistent turbidity just appears.

Allow the solution to cool slowly to Room Temperature, then to 4°C.

Harvest crystals via vacuum filtration. This removes polar impurities (which stay in water)

and lipophilic impurities (which stay in ethanol mother liquor).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

2. labsolu.ca [labsolu.ca]

To cite this document: BenchChem. [Technical Guide: Solubility Profile & Thermodynamic
Analysis of 8-Fluoroquinoline-2-carboxamide]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b13882250/docs#technical-guide-solubility-profile-
thermodynamic-analysis-of-8-fluoroquinoline-2-carboxamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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